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Compound of Interest

Compound Name: barnidipine hydrochloride

CAS No.: 101979-04-8

Cat. No.: B1166015

Get Quote

Executive Summary
Barnidipine hydrochloride (originally YM-09730) represents a pivotal evolution in the

dihydropyridine (DHP) class of calcium channel blockers (CCBs). Developed by Yamanouchi

Pharmaceutical Co., Ltd. (now Astellas Pharma) in the mid-1980s, it was engineered to resolve

the clinical limitations of first-generation CCBs like nifedipine—specifically, their short duration

of action and the induction of reflex tachycardia.

The molecule’s development is a case study in stereochemical engineering. Unlike its racemic

predecessors, barnidipine was developed as a single optical isomer (3'S, 4S). This specific

configuration, combined with a highly lipophilic benzyl-pyrrolidinyl side chain, grants the drug a

unique "membrane-approach" mechanism, resulting in high vascular selectivity and a sustained

antihypertensive effect amenable to once-daily dosing.
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In the early 1980s, the DHP scaffold was well-established, but most available drugs were

racemic mixtures with rapid onset/offset profiles. This caused rapid vasodilation, triggering the

sympathetic nervous system to increase heart rate (reflex tachycardia). Yamanouchi

researchers sought a molecule that would:

Possess high vascular selectivity (relax blood vessels without depressing cardiac function).

[1]

Exhibit slow onset and long duration (intrinsic sustained release).

Maximize potency through chiral purity.

Structure-Activity Relationship (SAR) Logic
The optimization process focused on the C3 and C5 ester substituents of the 1,4-

dihydropyridine ring.
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Structural Domain Modification Mechanistic Rationale

DHP Ring 1,4-Dihydropyridine core

Essential pharmacophore for

binding to the

subunit of L-type

channels.

C4 Position m-Nitrophenyl group

Electron-withdrawing group at

the meta position optimizes

binding affinity (classic DHP

SAR).

C3 Ester Methyl ester
Small group to maintain steric

balance.

C5 Ester (The Breakthrough) (S)-1-benzyl-3-pyrrolidinyl

Lipophilicity: Drastically

increases partition coefficient (

), allowing the drug to

accumulate in the lipid

bilayer.Stereochemistry: The

rigid pyrrolidine ring restricts

conformational freedom,

enhancing receptor fit.

The Stereochemical Criticality
Barnidipine possesses two chiral centers: one at the C4 position of the DHP ring and one at the

C3 position of the pyrrolidine ring. This creates four potential isomers: (S,S), (S,R), (R,S), and

(R,R).[2]

Experimental Insight: Binding affinity studies revealed that the (S,S)-isomer was the most

potent, with a

of 0.21 nmol/L for

nitrendipine binding sites.[1]
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Outcome: The (S,S) isomer was selected for development, eliminating the metabolic burden

and potential off-target effects of the less active enantiomers.

Chemical Synthesis & Manufacturing[3]
The synthesis of barnidipine is a convergent process that relies on the Hantzsch

Dihydropyridine Synthesis, modified to accommodate the complex chiral side chain.

Synthesis Protocol (Route 2 - Stereoselective Strategy)
This route utilizes a chiral auxiliary starting material to establish the stereochemistry of the side

chain early in the process.

Step 1: Preparation of the Chiral Acetoacetate

Reagents: (S)-1-benzyl-3-hydroxypyrrolidine + Diketene.

Conditions: Inert atmosphere, controlled temperature.

Product: (S)-3-acetoacetoxy-1-benzylpyrrolidine.

Logic: Using the pure (S)-pyrrolidine ensures the C3' center is fixed before the ring forms.

Step 2: The Modified Hantzsch Condensation

Reagents:

(S)-3-acetoacetoxy-1-benzylpyrrolidine (from Step 1).

m-Nitrobenzaldehyde.

Methyl 3-aminocrotonate.

Reaction: Cyclocondensation forms the DHP ring.

Stereochemical Outcome: The reaction creates a new chiral center at C4. Since the starting

material was (S), the product is a mixture of diastereomers: (S,S) and (R,S).

Step 3: Diastereomeric Resolution
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Method: Fractional crystallization or chromatography.

Target: Isolation of the (S,S)-isomer.

Final Step: Formation of the hydrochloride salt to improve water solubility for oral

formulation.

Synthesis Workflow Diagram

Start: (S)-1-benzyl-3-hydroxypyrrolidine
(Chiral Building Block)

Intermediate:
(S)-3-acetoacetoxy-1-benzylpyrrolidine

Esterification

Start: Diketene

Step 2: Modified Hantzsch Cyclocondensation
(Formation of DHP Ring)

Reagents:
m-Nitrobenzaldehyde +

Methyl 3-aminocrotonate

Crude Mixture:
Diastereomers (S,S) and (R,S)

Creates C4 Chiral Center

Step 3: Diastereomeric Resolution
(Fractional Crystallization)

Final Product:
Barnidipine Hydrochloride (S,S)

HCl Salt Formation
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Figure 1: Convergent synthesis pathway of Barnidipine HCl, highlighting the introduction of

chirality.

Preclinical Pharmacology & Mechanism of Action
The "Membrane Approach" Theory
Barnidipine's unique pharmacokinetic profile is dictated by its high lipophilicity. Unlike

hydrophilic drugs that approach the receptor directly from the aqueous phase, barnidipine

follows a Membrane Bilayer Pathway.

Partitioning: Upon entering the systemic circulation, the drug rapidly partitions into the

phospholipid bilayer of the vascular smooth muscle cell membrane.

Accumulation: It creates a local depot within the membrane.

Lateral Diffusion: The drug diffuses laterally through the lipid phase to reach the binding site

on the L-type calcium channel (Cav1.2).

Result: This indirect path slows the onset of action (preventing reflex tachycardia) and

ensures the drug remains available at the receptor site for an extended period (sustained

duration).

Receptor Binding Kinetics
Target: Alpha-1 subunit of the L-type voltage-gated calcium channel.

Affinity:

(displacement of nitrendipine).[1][3]

Selectivity: Barnidipine exhibits significantly higher affinity for vascular smooth muscle

channels compared to cardiac muscle channels.

Vascular/Cardiac Selectivity Ratio: High (minimizes negative inotropic effects).[1]

Pharmacological Pathway Diagram
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Figure 2: The "Membrane Approach" mechanism explaining the sustained release and lack of

reflex tachycardia.

Clinical Development Highlights
Phase I/II: Pharmacokinetics

Metabolism: Extensively metabolized by CYP3A4 in the liver.

Bioavailability: Low (due to high first-pass metabolism), but consistent with the modified-

release formulation.

Linearity: Plasma concentrations increase linearly with dose in the therapeutic range (10–20

mg).

Phase III: Efficacy & Safety
Hypertension: Demonstrated equivalent efficacy to amlodipine and nitrendipine but with a

lower incidence of peripheral edema and flushing in some cohorts.

Renal Protection: Studies in hypertensive rats and subsequent clinical data suggested

barnidipine reduces glomerular pressure and urinary protein excretion, indicating a

renoprotective effect beyond simple BP lowering.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1166015?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

